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Compound of Interest

Compound Name: 1-Butyne

Cat. No.: B089482

Essential protocols for the safe management, use, and disposal of 1-Butyne in advanced
research environments.

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your team are paramount. 1-Butyne, a highly flammable and reactive alkyne, is a
valuable compound in organic synthesis but demands rigorous adherence to safety protocols.
[1][2] This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe and effective handling of 1-Butyne in your
laboratory.

Physical and Chemical Properties of 1-Butyne

Understanding the fundamental properties of 1-Butyne is the first step in safe handling. This
colorless gas possesses a characteristic acetylenic odor and is insoluble in water.[2]
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Property Value
Molecular Formula C4H6[3]
Molecular Weight 54.09 g/mol [4]
Boiling Point 8.1 °C|[2]
Melting Point -130 °C[2]
Flash Point -7 °C[2]
Density 0.668 g/mL[5]

Hazard Identification and Classification

1-Butyne is classified with multiple hazards that necessitate careful handling and storage.

Hazard Classification GHS Code
Extremely flammable gas H220[3]
Contains gas under pressure; may explode if

heated H280[3]
Causes skin irritation H315[3]
Causes serious eye irritation H319[3]
May cause respiratory irritation H335[3]
May displace oxygen and cause rapid H380[3]

suffocation

Personal Protective Equipment (PPE) for Handling
1-Butyne

A multi-layered approach to personal protective equipment is crucial to mitigate the risks
associated with 1-Butyne.
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PPE Category Specific Recommendations

Wear chemical safety goggles or a face shield.

[1]

Eye and Face Protection

Wear chemically protective and insulated
gloves.[1][6]

Hand Protection

Wear a flame-retardant lab coat and a
Skin and Body Protection chemically protective suit.[1] Safety shoes are

recommended for cylinder handling.[7]

) ) In case of inadequate ventilation, use a self-
Respiratory Protection ) )
contained breathing apparatus (SCBA).[1]

Operational Plan: A Step-by-Step Protocol for
Handling 1-Butyne

This section provides a detailed methodology for the safe handling of 1-Butyne in a laboratory
setting.

Engineering Controls and Preparation

» Ventilation: All work with 1-Butyne must be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1]

» Emergency Equipment: Ensure that an emergency eye wash fountain and safety shower are
readily accessible in the immediate vicinity of any potential exposure.[3]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and
hot surfaces. Use only non-sparking tools and explosion-proof equipment.[1]

e Grounding: Implement proper grounding procedures to avoid the buildup of static electricity.

[3]

Handling and Use
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e Cylinder Handling: Gas cylinders should be securely chained when in use to protect against
physical damage.[3]

» Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[3]

e Chemical Compatibility: 1-Butyne is incompatible with copper, silver, and strong oxidizing
agents.[1] It can form unstable peroxides on exposure to air.[1]

Storage

o Temperature and Sunlight: Store in a cool, dry, well-ventilated area between 2 - 8 °C,
protected from sunlight.[3] Do not expose to temperatures exceeding 50 °C.[3]

o Container Integrity: Keep containers tightly closed when not in use.[1]

Disposal Plan: Safe Decontamination and Waste
Management

Proper disposal of 1-Butyne is critical to prevent environmental contamination and ensure
safety.

Spill and Leak Procedures

o Small Spills: In a fume hood, if a leak occurs, turn off the main valve of the gas cylinder and
evacuate all personnel. Do not re-enter until the area has been verified as safe and properly
ventilated.

o Large Spills: Evacuate the area immediately. Remove all sources of ignition. Ventilate the
area.[3]

Waste Disposal Protocol

Under no circumstances should 1-Butyne be disposed of down the drain or in regular trash.[8]
o Waste Characterization: Fully identify and quantify the amount of 1-Butyne waste.

e Packaging: Place the waste in a designated, sealed, and compatible container.
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e Labeling: The container must be clearly labeled as "Hazardous Waste," with the full chemical
name "1-Butyne,” and the associated hazards (e.g., Flammable).[8]

» Licensed Disposal: Arrange for disposal through a licensed and approved hazardous waste
disposal company.[8]

Workflow for Safe Handling of 1-Butyne

The following diagram outlines the logical workflow for the safe handling of 1-Butyne from

preparation to disposal.
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Workflow for Safe Handling of 1-Butyne

Preparation
- Verify Engineering Controls
- Don PPE
- Inspect Equipment

Proceed with caution

Handling & Use
- Work in Fume Hood
- Avoid Ignition Sources
- Monitor for Leaks

After use For subsequer{t use If spill occurs
Storage Spill/lLeak Response
- Cool, Dry, Ventilated Area - Evacuate Area
- Protect from Sunlight - Ventilate
- Secure Cylinders - Eliminate Ignition Sources

or final disposal Contain and collect

Disposal
- Package in Labeled Container
- Contact Licensed Disposal Service
- Maintain Records

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-butyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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